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Compound of Interest

Compound Name: Closantel sodium dihydrate

Cat. No.: B7856434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different closantel

formulations in clearing parasitic infections, supported by experimental data. Closantel, a

salicylanilide anthelmintic, is widely used in veterinary medicine to treat and control internal

parasites, particularly the liver fluke Fasciola hepatica and the hematophagous nematode

Haemonchus contortus in ruminants. Its efficacy is critically dependent on the formulation,

which influences its pharmacokinetic and pharmacodynamic properties.

Data Presentation: Quantitative Comparison of
Closantel Formulations
The parasitic clearance efficacy of closantel is typically evaluated through Fecal Egg Count

Reduction Tests (FECRT) and controlled efficacy studies that measure the reduction in worm

burdens. Bioequivalence studies, which compare the rate and extent of drug absorption, also

provide a strong indication of therapeutic equivalence between different formulations.

Bioequivalence of Oral Closantel Formulations
A study comparing a generic Iranian 5% closantel oral suspension (Fascinil®) with a reference

product (Flukiver®) in sheep demonstrated bioequivalence, suggesting that their therapeutic

efficacy should be similar.[1]

Table 1: Pharmacokinetic Parameters of Two Oral Closantel Formulations in Sheep[1]
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Parameter
Fascinil® (Test
Product)

Flukiver®
(Reference
Product)

90% Confidence
Interval for Ratio
(Test/Reference)

Cmax (µg/mL) 71.71 ± 13.03 62.22 ± 7.74 81-98%

Tmax (h) 23.23 ± 4.28 23.38 ± 4.27 89-117%

AUC(0-72h) (µg.h/mL) 2957.88 ± 623.41 2913.00 ± 648.18 89-113%

Data are presented as mean ± standard deviation.

Efficacy of Different Closantel Formulations and
Administration Routes
Studies have demonstrated high efficacy of closantel against susceptible strains of

Haemonchus contortus and Fasciola hepatica. The route of administration (oral vs. injectable)

influences the dosage required to achieve similar efficacy, with oral formulations generally

requiring a higher dose to compensate for lower bioavailability.[1]

Table 2: Efficacy of Closantel Formulations against Haemonchus contortus in Sheep

Formulation/Admin
istration

Dosage
Efficacy (% Fecal
Egg Count
Reduction)

Study Reference

Oral Suspension 10 mg/kg 91.24% - 98.23% [2]

Oral Suspension 10 mg/kg

100% (against

fenbendazole-

resistant strain)

[3]

Subcutaneous

Injection
5.0 mg/kg

100% (against

thiabendazole-

resistant strain)

[4]

Oral Drench 10.0 mg/kg 99.2% [5]

Table 3: Efficacy of Closantel Formulations against Fasciola hepatica
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Formulation/A
dministration

Host Dosage
Efficacy (%
Reduction)

Study
Reference

Oral Suspension Sheep 10 mg/kg

83% (worm

burden

reduction)

[6]

Oral Suspension Cattle 10 mg/kg 97% (average) [7][8]

Experimental Protocols
Fecal Egg Count Reduction Test (FECRT)
The FECRT is the most common method for assessing anthelmintic efficacy in a field setting.[9]

Methodology:

Animal Selection: A group of naturally infected animals with a pre-treatment fecal egg count

(FEC) of at least 150-200 eggs per gram (EPG) is selected.[10]

Randomization: Animals are randomly allocated to a treatment group and an untreated

control group.[9][11]

Treatment Administration: The designated closantel formulation is administered to the

treatment group according to the manufacturer's instructions. The control group remains

untreated.

Fecal Sampling: Fecal samples are collected from each animal at Day 0 (before treatment)

and again at a specified post-treatment interval (typically 10-14 days for closantel).[9]

Fecal Egg Counting: The number of parasite eggs per gram of feces is determined for each

sample using a standardized technique, such as the modified McMaster method.[1][2]

Efficacy Calculation: The percentage reduction in FEC is calculated using the following

formula:

% Reduction = [1 - (Mean EPG of treated group post-treatment / Mean EPG of control group

post-treatment)] x 100

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2275080/
https://thescipub.com/pdf/ajavsp.2011.112.116.pdf
https://www.researchgate.net/publication/256446270_Efficacy_of_Closantel_5_against_Cattle_Gastrointestinal_Parasites
https://pmc.ncbi.nlm.nih.gov/articles/PMC9458815/
https://repository.lsu.edu/cgi/viewcontent.cgi?article=2066&context=animalsciences_pubs
https://pmc.ncbi.nlm.nih.gov/articles/PMC9458815/
https://www.mpi.govt.nz/dmsdocument/20030-Anthelmintics-Efficacy-Cattle-Sheep-Goats-and-Deer
https://pmc.ncbi.nlm.nih.gov/articles/PMC9458815/
https://applications.emro.who.int/imemrf/Iran_J_Vet_Med/Iran_J_Vet_Med_2013_7_4_263_269.pdf
https://www.researchgate.net/publication/335097832_Efficacy_of_closantel_against_benzimidazole_resistant_Haemonchus_contortus_infection_in_sheep
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Controlled Efficacy Test (Critical Test)
This is considered the gold standard for determining anthelmintic efficacy and involves the

direct counting of parasites at necropsy.[9]

Methodology:

Animal Infection: Parasite-free animals are experimentally infected with a known number of

infective parasite larvae.

Treatment: Once the infection is established (patent), animals are randomly assigned to

treatment and control groups. The treatment group receives the closantel formulation.

Necropsy: After a set period, all animals are euthanized, and the gastrointestinal tracts

and/or livers are examined to recover and count the remaining adult worms.[4]

Efficacy Calculation: The percentage efficacy is calculated based on the reduction in the

mean worm burden of the treated group compared to the control group:

% Efficacy = [(Mean worm count in control group - Mean worm count in treated group) /

Mean worm count in control group] x 100[9]

Visualizations
Mechanism of Action of Closantel
Closantel's primary mode of action is the uncoupling of oxidative phosphorylation in parasite

mitochondria. This disrupts the parasite's energy metabolism, leading to paralysis and death.
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Caption: Mechanism of action of closantel as an uncoupler of oxidative phosphorylation.

Experimental Workflow for a Fecal Egg Count Reduction
Test (FECRT)
The following diagram illustrates the key steps involved in conducting an FECRT to evaluate

the efficacy of different closantel formulations.

Start: Infected Animal Population

Day 0: Pre-treatment Fecal Sampling & FEC

Randomization

Control Group (Untreated) Treatment Group A (Formulation A) Treatment Group B (Formulation B)

Day 14: Post-treatment Fecal Sampling & FEC
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End: Efficacy Comparison
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Caption: Workflow for a Fecal Egg Count Reduction Test (FECRT).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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